Cas no 103790-47-2 (2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate)
103790-47-2 structure
Product Name:2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate
CAS No:103790-47-2
MF:C13H17NO4
MW:251.278383970261
MDL:MFCD00245791
CID:1138994
PubChem ID:4073773
Update Time:2025-04-20
2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate
- 1-N-Boc-2-Isopropylpiperidin-4-one
- 1-Boc-2-isopropylpiperidin-4-one
- t-butyl 3-(4-nitrophenyl)propanoate
- t-butyl 2-i-propyl-4-oxopiperidine-1-carboxylate
- tert-Butyl 2-isopropyl-4-oxopiperidine-1-carboxylate
- CTK4G7035
- OR9061
- OR9053
- OR9052
- SureCN643400
- TERT-BUTYL 3-(4-NITROPHENYL)PROPANOATE
- AKOS005109297
- 1,1-Dimethylethyl 4-nitrobenzenepropanoate
- 103790-47-2
- MS-7285
- MFCD00245791
- DTXSID501265575
- Tert-butyl3-(4-nitrophenyl)propanoate
-
- MDL: MFCD00245791
- Inchi: 1S/C13H17NO4/c1-13(2,3)18-12(15)9-6-10-4-7-11(8-5-10)14(16)17/h4-5,7-8H,6,9H2,1-3H3
- InChI Key: OIEYJDIVNUPPKM-UHFFFAOYSA-N
- SMILES: O(C(CCC1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 251.11575802g/mol
- Monoisotopic Mass: 251.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 72.1Ų
2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB162082-1 g |
t-Butyl 3-(4-nitrophenyl)propanoate |
103790-47-2 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB162082-5 g |
t-Butyl 3-(4-nitrophenyl)propanoate |
103790-47-2 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB162082-10 g |
t-Butyl 3-(4-nitrophenyl)propanoate |
103790-47-2 | 10 g |
€482.50 | 2023-07-20 | ||
| abcr | AB162082-1g |
t-Butyl 3-(4-nitrophenyl)propanoate; . |
103790-47-2 | 1g |
€211.30 | 2024-06-10 | ||
| abcr | AB162082-5g |
t-Butyl 3-(4-nitrophenyl)propanoate; . |
103790-47-2 | 5g |
€377.50 | 2024-06-10 | ||
| abcr | AB162082-10g |
t-Butyl 3-(4-nitrophenyl)propanoate; . |
103790-47-2 | 10g |
€482.50 | 2024-06-10 | ||
| Ambeed | A961235-1g |
tert-Butyl 3-(4-nitrophenyl)propanoate |
103790-47-2 | 90% | 1g |
$348.0 | 2024-04-26 |
2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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